![molecular formula C9H9FN2S B065592 (R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine CAS No. 177407-12-4](/img/structure/B65592.png)
(R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine
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Overview
Description
(R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine, also known as r-FLBZ, is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. This compound belongs to the class of benzothiazole derivatives and has been found to exhibit promising results in various research applications.
Mechanism of Action
The mechanism of action of (R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine varies depending on the research application. As a fluorescent probe for amyloid-beta aggregates, this compound binds to the aggregates and emits fluorescence, allowing for their detection. As a ligand for the sigma-1 receptor, this compound binds to the receptor and modulates its activity, which can affect various physiological processes. As a ligand for imaging the dopamine transporter, this compound binds to the transporter and allows for its visualization in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the research application. As a fluorescent probe for amyloid-beta aggregates, this compound does not have any known biochemical or physiological effects. As a ligand for the sigma-1 receptor, this compound has been found to modulate various physiological processes, including pain perception, cognition, and mood regulation. As a ligand for imaging the dopamine transporter, this compound does not have any known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
(R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine has several advantages for lab experiments. It is a highly selective and sensitive probe for amyloid-beta aggregates, sigma-1 receptor, and dopamine transporter. It is also relatively easy to synthesize and purify. However, this compound has some limitations for lab experiments. It is not suitable for in vivo studies due to its poor pharmacokinetic properties. It also has limited solubility in aqueous solutions, which can affect its performance in certain assays.
Future Directions
There are several future directions for the research on (R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine. One direction is to optimize its pharmacokinetic properties to make it suitable for in vivo studies. Another direction is to explore its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, this compound can be used as a tool for studying the function of other receptors and transporters in the brain and other tissues. Finally, the synthesis of this compound can be further optimized to improve yield and purity, which can reduce the cost and increase the availability of this valuable research tool.
Synthesis Methods
The synthesis of (R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine is a multi-step process that involves the reaction of 2-aminothiophenol with 2-chloro-6-fluorobenzaldehyde. The resulting intermediate is then subjected to a series of reactions, including cyclization and reduction, to obtain the final product. The synthesis of this compound has been optimized to ensure high yield and purity of the compound.
Scientific Research Applications
(R)-1-(6-Fluorobenzo[D]thiazol-2-YL)ethanamine has been found to have a wide range of research applications. It has been used as a fluorescent probe for the detection of amyloid-beta aggregates, which are implicated in Alzheimer's disease. R-FLBZ has also been used as a tool for studying the function of the sigma-1 receptor, which is involved in various physiological processes, including pain perception, cognition, and mood regulation. Additionally, this compound has been used as a ligand for imaging the dopamine transporter in the brain, which is implicated in various neurological disorders.
properties
IUPAC Name |
(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2S/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3/t5-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMYJCUHGXCJZJF-RXMQYKEDSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC2=C(S1)C=C(C=C2)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=NC2=C(S1)C=C(C=C2)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70448399 |
Source
|
Record name | (R)-1-(6-FLUOROBENZO[D]THIAZOL-2-YL)ETHANAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70448399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
185949-48-8 |
Source
|
Record name | (R)-1-(6-FLUOROBENZO[D]THIAZOL-2-YL)ETHANAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70448399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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